Cas no 2470437-37-5 (Methyl 4-(2-amino-1,1-difluoroethoxy)benzoate)

• Product Name: Methyl 4-(2-amino-1,1-difluoroethoxy)benzoate
• CAS No: 2470437-37-5
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• MDL: MFCD32710657
• CID: 5679719
• PubChem ID: 154878845
• Update Time: 2025-05-20

Methyl 4-(2-amino-1,1-difluoroethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 2470437-37-5
• EN300-26682945
• methyl 4-(2-amino-1,1-difluoroethoxy)benzoate
• Methyl 4-(2-amino-1,1-difluoroethoxy)benzoate

• MDL： MFCD32710657
• Inchi： 1S/C10H11F2NO3/c1-15-9(14)7-2-4-8(5-3-7)16-10(11,12)6-13/h2-5H,6,13H2,1H3
• InChI Key： YOHCZAZQLGJNPQ-UHFFFAOYSA-N
• SMILES： FC(CN)(OC1C=CC(C(=O)OC)=CC=1)F

Computed Properties

• Exact Mass: 231.07069954g/mol
• Monoisotopic Mass: 231.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 4-(2-amino-1,1-difluoroethoxy)benzoate

Methyl 4-(2-amino-1,1-difluoroethoxy)benzoate (CAS No. 2470437-37-5): A Comprehensive Overview

Methyl 4-(2-amino-1,1-difluoroethoxy)benzoate, with the chemical formula C₁₀H₉NO₃F₂, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its unique CAS number 2470437-37-5, has garnered attention due to its structural features and potential biological activities. The presence of both amino and fluoroethoxy substituents in its molecular framework suggests a high degree of functional diversity, making it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of Methyl 4-(2-amino-1,1-difluoroethoxy)benzoate consists of a benzoate core substituted with a 2-amino-1,1-difluoroethoxy group. This specific arrangement of functional groups imparts unique chemical and biological properties to the compound. The benzoate moiety is well-known for its role in various pharmaceutical applications, often serving as a scaffold for bioactive molecules. Meanwhile, the amino group and the fluoroethoxy moiety introduce potential sites for hydrogen bonding and interactions with biological targets, respectively.

In recent years, there has been growing interest in the development of novel compounds incorporating fluorine atoms due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The fluoroethoxy group in Methyl 4-(2-amino-1,1-difluoroethoxy)benzoate is particularly noteworthy, as it may enhance the compound's bioavailability and resistance to enzymatic degradation. These attributes make it an attractive candidate for further exploration in the design of next-generation therapeutics.

The potential applications of Methyl 4-(2-amino-1,1-difluoroethoxy)benzoate extend across multiple therapeutic areas. Its structural features suggest that it may exhibit properties relevant to anti-inflammatory, anti-cancer, and anti-microbial agents. For instance, the amino group could serve as a site for interaction with enzymes or receptors involved in inflammatory pathways, while the fluoroethoxy group might contribute to improved drug delivery and targeting.

Recent studies in medicinal chemistry have highlighted the importance of fluorinated compounds in enhancing drug efficacy and safety. The incorporation of fluorine atoms into drug molecules has been shown to improve their pharmacological profiles by increasing lipophilicity, reducing metabolic clearance, and enhancing binding affinity. Methyl 4-(2-amino-1,1-difluoroethoxy)benzoate aligns with these trends, making it a subject of considerable interest for researchers aiming to develop innovative therapeutic agents.

The synthesis of Methyl 4-(2-amino-1,1-difluoroethoxy)benzoate presents unique challenges due to its complex molecular architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have enabled chemists to efficiently incorporate fluorine atoms into organic frameworks. These advancements provide a solid foundation for the further development of this compound.

In conclusion, Methyl 4-(2-amino-1,1-difluoroethoxy)benzoate (CAS No. 2470437-37-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable candidate for exploring new therapeutic strategies. As research in this area continues to evolve, compounds like Methyl 4-(2-amino-1,1-difluoroethoxy)benzoate are likely to play an increasingly important role in the development of novel drugs that address unmet medical needs.